Cas no 148915-77-9 (Benzoic acid,2-amino-5-hydroxy-, 9-methyldecyl ester)

• Product Name: Benzoic acid,2-amino-5-hydroxy-, 9-methyldecyl ester
• CAS No: 148915-77-9
• Molecular Formula: C₁₈H₂₉NO₃
• Molecular Weight: 307.42776
• CID: 166570
• PubChem ID: 192422

Benzoic acid,2-amino-5-hydroxy-, 9-methyldecyl ester Properties

Names and Identifiers

• Benzoic acid,2-amino-5-hydroxy-, 9-methyldecyl ester
• 9-methyldecyl 2-amino-5-hydroxybenzoate
• BU 4601 B
• BU-4601 B
• Isoundecyl 5-hydroxyanthranilate
• DTXSID00164136
• CHEBI:209591
• SCHEMBL9500159
• 148915-77-9

• InChIKey： NGQKBZVVKVAIIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H29NO3/c1-14(2)9-7-5-3-4-6-8-12-22-18(21)16-13-15(20)10-11-17(16)19/h10-11,13-14,20H,3-9,12,19H2,1-2H3
• SMILES： CC(CCCCCCCCOC(C1C=C(O)C=CC=1N)=O)C

Computed Properties

• Exact Mass: 307.21487
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 307.214744
• Heavy Atom Count: 22
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 72.6

Experimental Properties

• PSA: 72.55
• Refractive Index: 1.528
• Boiling Point: 459.3°Cat760mmHg
• Flash Point: 231.6°C
• Density: 1.047

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters